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Compound of Interest

Compound Name:
(2S,5S)-2,5-Dimethylmorpholine

hydrochloride

Cat. No.: B591609 Get Quote

An In-depth Technical Guide to the Safety and Handling of (2S,5S)-2,5-Dimethylmorpholine
Hydrochloride

Introduction

(2S,5S)-2,5-Dimethylmorpholine hydrochloride is a specific stereoisomer of

dimethylmorpholine, a class of heterocyclic compounds. The morpholine scaffold is of

significant interest in drug discovery and development due to its versatile chemical properties

and presence in various biologically active molecules.[1][2][3][4][5] As with any chemical

substance used in research and development, a thorough understanding of its safety profile

and proper handling procedures is paramount to ensure the well-being of laboratory personnel

and the integrity of experimental work. This guide provides a comprehensive overview of the

safety and handling requirements for (2S,5S)-2,5-Dimethylmorpholine hydrochloride,

compiled from available safety data sheets and chemical safety literature. It is intended for

researchers, scientists, and drug development professionals who may handle this compound.

Chemical Identification and Properties
Precise identification of a chemical is the first step in ensuring safe handling. The following

table summarizes the key identifiers for (2S,5S)-2,5-Dimethylmorpholine hydrochloride.

Table 1: Chemical Identification
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Identifier Value Source

Chemical Name

(2S,5S)-2,5-
Dimethylmorpholine
hydrochloride

[6]

Synonyms
Morpholine, 2,5-dimethyl-,

hydrochloride, (2S,5S)-
[6]

CAS Number 1820580-79-7 [6]

Molecular Formula C₆H₁₄ClNO [7][8]

| Molecular Weight | 151.63 g/mol |[7][8] |

Note: Physical and chemical properties such as melting point, boiling point, and solubility for

the hydrochloride salt are not consistently available across public safety data sheets.

Researchers should consult the specific documentation provided by their supplier.

Hazard Identification and Classification
Understanding the potential hazards is critical for risk assessment and the implementation of

appropriate safety controls. While specific GHS classification for the hydrochloride salt is not

universally available, data for closely related dimethylmorpholine compounds indicate several

hazards. The following classifications are based on data for isomers and related structures and

should be considered relevant until specific data for the (2S,5S)-hydrochloride form becomes

available.

Table 2: GHS Hazard Identification (Based on Related Dimethylmorpholine Compounds)
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Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

[8][9][10]

Skin

Corrosion/Irritation
Category 1B / 2

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

[7][8][9][10]

Serious Eye

Damage/Irritation
Category 1 / 2A

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

[7][8][11]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[7][8][9]

| Flammable Liquids | Category 3 | H226: Flammable liquid and vapor (for the free base) |[9]

[10] |

Signal Word:Danger or Warning[7][9]

Hazard Pictograms:

GHS05 (Corrosion)

GHS07 (Exclamation Mark)

GHS02 (Flame - for free base)

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize exposure and

maintain chemical integrity.

Table 3: Summary of Handling and Storage Procedures | Procedure | Recommendation |

Source | | :--- | :--- | :--- | | Engineering Controls | Always handle in a well-ventilated area. Use
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only under a chemical fume hood.[10][12][13] Ensure eyewash stations and safety showers are

close to the workstation.[14] | | Personal Hygiene | Wash hands thoroughly after handling and

before breaks.[7][8][12] Do not eat, drink, or smoke in the work area.[7][10] Remove

contaminated clothing promptly and wash before reuse.[7][12] | | Handling Precautions| Avoid

contact with skin, eyes, and clothing.[7][8] Avoid breathing dust, fumes, or vapors.[7][13]

Minimize dust generation.[7] Keep away from heat, sparks, and open flames.[13][14] | | Storage

Conditions | Store in a tightly closed container.[7][13] Keep in a cool, dry, and well-ventilated

place.[7][13] Store locked up.[10][13] Store away from incompatible materials such as strong

oxidizing agents and acids.[7][12][13] |

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is a critical final barrier to exposure. The following workflow

provides a logical guide for selecting PPE when working with (2S,5S)-2,5-
Dimethylmorpholine hydrochloride.
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Start: Task Assessment

What is the handling task?

Weighing Solid

Weighing

Preparing Solution / Transfer

Solution Prep

Use in Reaction

Reaction Use

Mandatory Base PPE:
- Safety Glasses with Side Shields

- Lab Coat
- Chemical-Resistant Gloves (Nitrile)

Additional PPE for Weighing:
- Consider N95 Respirator if dusty

If weighing solid

Additional PPE for Solutions:
- Face Shield and/or Goggles

- Ensure gloves are appropriate for solvent

If preparing solution

Additional PPE for Reactions:
- Face Shield and/or Goggles

- Consider specialized gloves for reactants

If used in reaction

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling (2S,5S)-2,5-Dimethylmorpholine
hydrochloride.

Emergency Procedures
Rapid and appropriate response to emergencies such as spills or personnel exposure is

crucial.
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First-Aid Measures
Table 4: First-Aid Measures | Exposure Route | First-Aid Protocol | Source | | :--- | :--- | :--- | |

Inhalation | Move the person to fresh air. If breathing is difficult or symptoms persist, seek

immediate medical attention. If not breathing, give artificial respiration.[7][8][12][13] | | Skin

Contact | Immediately take off all contaminated clothing.[13] Flush skin with copious amounts

of water for at least 15 minutes.[7][12] Seek immediate medical attention if irritation occurs or

persists.[7][12] | | Eye Contact | Immediately flush eyes with plenty of water for at least 15

minutes, also under the eyelids.[7][8][13] Remove contact lenses if present and easy to do.

Continue rinsing.[7][13] Seek immediate medical attention.[7][13] | | Ingestion | Do NOT induce

vomiting.[7][13] Rinse mouth thoroughly with water.[7][8][12] Never give anything by mouth to

an unconscious person.[7][8] Seek immediate medical attention.[7][12][13] |

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[8][11][13]

Specific Hazards: Combustion may produce toxic and irritating gases, including carbon

oxides, nitrogen oxides, and hydrogen chloride.[7][12]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7][8]

Accidental Release Measures
A systematic approach is required to safely manage spills.
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Caption: Logical Flow for Responding to a Spill of (2S,5S)-2,5-Dimethylmorpholine
hydrochloride.

Experimental Safety Protocols
The following protocols are generalized from standard safety procedures and should be

adapted to specific laboratory and institutional requirements.

Protocol 1: Spill Cleanup Procedure
Objective: To safely clean and decontaminate a small-scale spill of (2S,5S)-2,5-
Dimethylmorpholine hydrochloride powder.

Materials:

Spill kit containing:

Appropriate PPE (2 pairs of chemical-resistant gloves, gown, safety goggles, face shield)

Inert absorbent material (e.g., vermiculite, sand)

Scoop and dustpan (non-sparking)

Sealable, labeled waste container

Cleaning supplies (soap, water, paper towels)

Methodology:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area. Restrict access.[8]

Ensure Ventilation: Work under a chemical fume hood if the spill is contained within it. If in an

open area, ensure adequate ventilation.[7][8]

Don PPE: Put on all required personal protective equipment, including double gloves, a lab

coat or gown, and eye/face protection.[7]
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Containment: Prevent the further spread of the spill. For powders, avoid creating dust.[8] For

liquids, surround the spill with absorbent material.

Cleanup: Gently cover the spill with an inert absorbent material.[7] Carefully sweep or scoop

the material into a suitable, sealable container for hazardous waste.[7][8]

Decontamination: Clean the spill area thoroughly with soap and water, followed by a final

rinse with water. Place all cleaning materials into the waste container.

Disposal: Seal and label the waste container. Dispose of the waste through the institution's

environmental health and safety (EHS) office, following all local and national regulations.[7]

[13]

Post-Cleanup: Remove PPE carefully to avoid self-contamination. Wash hands thoroughly.

Protocol 2: First Aid for Personnel Exposure
Objective: To provide immediate, appropriate first aid following personnel exposure to

(2S,5S)-2,5-Dimethylmorpholine hydrochloride.

Methodology:

Scene Safety: Ensure the area is safe before approaching the affected individual. Remove

them from the source of exposure.

Skin Exposure:

Immediately begin flushing the affected skin area with lukewarm water from a safety

shower or faucet for at least 15 minutes.[7]

Simultaneously, remove any contaminated clothing, shoes, and jewelry.[7]

Seek immediate medical attention. Provide the Safety Data Sheet (SDS) to the medical

personnel.[7][8]

Eye Exposure:
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Lead the individual to an eyewash station and assist them in flushing their eyes for at least

15 minutes.[7]

Hold the eyelids open to ensure water contacts the entire surface of the eye and lids.[13]

Remove contact lenses after the first few minutes of flushing, if possible.[7]

Seek immediate medical attention. Provide the SDS to medical personnel.[7]

Inhalation:

Move the individual to fresh air immediately.[7][8]

If breathing has stopped, trained personnel should begin artificial respiration.

Seek immediate medical attention.[7]

Ingestion:

Have the conscious person rinse their mouth with water. Do not induce vomiting.[7]

Seek immediate medical attention. Provide the SDS to medical personnel.[7]

Reporting: Report the incident to the laboratory supervisor and the institutional EHS office

according to established procedures.

Stability and Reactivity
Chemical Stability: Assumed to be stable under recommended storage conditions.[7]

Conditions to Avoid: Heat, flames, sparks, and dust generation.[7][12]

Incompatible Materials: Strong oxidizing agents, strong acids.[7][12][13]

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[7]

Disposal Considerations
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Chemical waste must be disposed of in accordance with all applicable federal, state, and local

regulations. Contact a licensed professional waste disposal service to dispose of this material.

[13] Do not allow the material to enter drains or water courses.[12] Contaminated packaging

should be treated as the chemical itself and disposed of accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591609#2s-5s-2-5-dimethylmorpholine-
hydrochloride-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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